Cas no 914636-30-9 (2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide)

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide is a synthetic organic compound featuring a nitro-substituted pyridinylthiophenyl core linked to a benzamide moiety via a conjugated acrylamide bridge. This structure confers potential utility in medicinal chemistry and biochemical research, particularly as a scaffold for enzyme inhibition or receptor modulation. The nitro and pyridinylthio groups enhance electrophilic reactivity, while the amide functionality improves solubility and hydrogen-bonding capacity. Its extended π-conjugation may facilitate interactions with biological targets, making it a candidate for probing protein-ligand interactions. The compound’s well-defined stereochemistry (E-configuration) ensures consistent reactivity, suitable for structure-activity relationship studies. Handling requires standard precautions for nitroaromatics and sulfanyl derivatives.

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide structure

914636-30-9 structure

Product Name:2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide

CAS No:914636-30-9

MF:C₂₁H₁₆N₄O₄S

MW:420.441143035889

MDL:MFCD00170885

CID:5228057

Update Time:2025-06-09

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide Chemical and Physical Properties

Names and Identifiers

- 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide
- MDL： MFCD00170885
- Inchi： 1S/C21H16N4O4S/c22-21(27)16-5-1-2-6-17(16)24-19(26)11-8-14-13-15(25(28)29)9-10-18(14)30-20-7-3-4-12-23-20/h1-13H,(H2,22,27)(H,24,26)/b11-8+
- InChI Key： OTKMPGJEWIFMBN-DHZHZOJOSA-N
- SMILES： C(N)(=O)C1=CC=CC=C1NC(=O)/C=C/C1=CC([N+]([O-])=O)=CC=C1SC1=NC=CC=C1

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB160939-1 g	2-(3-(5-Nitro-2-(2-pyridylthio)phenyl)prop-2-enoylamino)benzamide	914636-30-9		1g	€211.30	2023-03-10
abcr	AB160939-5 g	2-(3-(5-Nitro-2-(2-pyridylthio)phenyl)prop-2-enoylamino)benzamide	914636-30-9		5g	€377.50	2023-03-10
abcr	AB160939-10 g	2-(3-(5-Nitro-2-(2-pyridylthio)phenyl)prop-2-enoylamino)benzamide	914636-30-9		10g	€482.50	2023-03-10
Key Organics Ltd	MS-6684-1MG	2-[(2E)-3-[5-nitro-2-(pyridin-2-ylsulfanyl)phenyl]prop-2-enamido]benzamide	914636-30-9	>90%	1mg	￡37.00	2023-03-10
Key Organics Ltd	MS-6684-5MG	2-[(2E)-3-[5-nitro-2-(pyridin-2-ylsulfanyl)phenyl]prop-2-enamido]benzamide	914636-30-9	>90%	5mg	￡46.00	2023-03-10
Key Organics Ltd	MS-6684-10MG	2-[(2E)-3-[5-nitro-2-(pyridin-2-ylsulfanyl)phenyl]prop-2-enamido]benzamide	914636-30-9	>90%	10mg	￡63.00	2023-03-10
Key Organics Ltd	MS-6684-20MG	2-[(2E)-3-[5-nitro-2-(pyridin-2-ylsulfanyl)phenyl]prop-2-enamido]benzamide	914636-30-9	>90%	20mg	￡76.00	2023-03-10
Key Organics Ltd	MS-6684-50MG	2-[(2E)-3-[5-nitro-2-(pyridin-2-ylsulfanyl)phenyl]prop-2-enamido]benzamide	914636-30-9	>90%	50mg	￡102.00	2023-03-10
Key Organics Ltd	MS-6684-100MG	2-[(2E)-3-[5-nitro-2-(pyridin-2-ylsulfanyl)phenyl]prop-2-enamido]benzamide	914636-30-9	>90%	100MG	￡146.00	2023-03-10
abcr	AB160939-1g	2-(3-(5-Nitro-2-(2-pyridylthio)phenyl)prop-2-enoylamino)benzamide; .	914636-30-9		1g	€211.30	2024-04-16

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Additional information on 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide: A Promising Compound in Medicinal Chemistry

2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide (CAS No. 914636-30-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as N-(2-carbamoylphenyl)-3-(5-nitro-2-(pyridin-2-ylthio)phenyl)acrylamide, belongs to a class of molecules known for their biological activities, particularly in the areas of anti-inflammatory and anticancer research.

The molecular structure of 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide is characterized by a conjugated system that includes a nitro group, a pyridine ring, and a benzamide moiety. These functional groups contribute to the compound's electronic and steric properties, which are crucial for its biological activity. The presence of the nitro group, in particular, is known to enhance the compound's ability to interact with biological targets, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide has also shown significant anticancer activity. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. This makes it an attractive candidate for further investigation in oncology research.

The pharmacokinetic profile of 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide has also been studied extensively. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral or injectable therapeutic agent. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-[[(E)-3-(5-nitro-2-pyridin-2-ylsulfanylphenyl)prop-2-enoyl]amino]benzamide (CAS No. 914636-30-9) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing significantly to the treatment of inflammatory diseases and cancer.